Cas no 2413-00-5 (4-(2-aminoethyl)-2,6-dimethoxyphenol)

• Product Name: 4-(2-aminoethyl)-2,6-dimethoxyphenol
• CAS No: 2413-00-5
• Molecular Formula: C₁₀H₁₅NO₃
• Molecular Weight: 197.231
• MDL: MFCD00079750
• CID: 238602
• PubChem ID: 533955

4-(2-aminoethyl)-2,6-dimethoxyphenol Properties

Names and Identifiers

• Phenol, 4-(2-aminoethyl)-2,6-dimethoxy-
• 4-(2-aminoethyl)-2,6-dimethoxyphenol
• 3,5-Dimethoxy-4-hydroxyphenethylamine
• Z1198150182
• 2413-00-5
• AKOS006280299
• 4-(2-Aminoethyl)-2,6-dimethoxyphenol #
• CHEMBL4532448
• DTXSID70336469
• EN300-304143
• SCHEMBL1467120
• 4-(2-Amino-ethyl)-2,6-dimethoxy-phenol

• MDL： MFCD00079750
• InChIKey： ISVPPMXWQFCRSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO3/c1-13-8-5-7(3-4-11)6-9(14-2)10(8)12/h5-6,12H,3-4,11H2,1-2H3
• SMILES： COC1=C(C(=CC(=C1)CCN)OC)O

Computed Properties

• Exact Mass: 197.10525
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 197.10519334g/mol
• Heavy Atom Count: 14
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71